Cas no 1251134-81-2 (1H-1,4-Diazepine, hexahydro-1-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-
• CAS No: 1251134-81-2
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5177780
• Update Time: 2025-09-25

1H-1,4-Diazepine, hexahydro-1-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-{[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]methyl}-1,4-diazepane
• 1H-1,4-Diazepine, hexahydro-1-[[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]methyl]-

• Inchi： 1S/C11H20N4O/c1-9(2)11-13-10(14-16-11)8-15-6-3-4-12-5-7-15/h9,12H,3-8H2,1-2H3
• InChI Key： MUSWDUAKGNILCT-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(CN2CCNCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 0.9
• Topological Polar Surface Area: 54.2